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Compound of Interest

Compound Name:
5-Bromo-1-cyclopropyl-1H-

imidazole

CAS No.: 1262035-61-9

Cat. No.: B594308

Get Quote

Understanding the inherent risks of 5-Bromo-1-cyclopropyl-1H-imidazole is the foundation of

its safe management. This compound is a brominated, nitrogen-containing heterocycle, a class

of chemicals that requires careful handling due to potential irritant properties and the

hazardous byproducts of improper treatment, such as thermal decomposition.

The primary operational goal is to manage this chemical as a hazardous waste from the

moment it is designated for disposal. This involves meticulous containment, clear labeling, and

transfer to a certified hazardous waste management facility. Never dispose of this compound

down the drain or in regular solid waste streams, as this can lead to the contamination of

waterways and soil.[1][2]

Hazard Identification Summary
While a specific Safety Data Sheet (SDS) for 5-Bromo-1-cyclopropyl-1H-imidazole is not

available in the search results, data from structurally similar brominated imidazoles allows for a

reliable hazard assessment. The key hazards are summarized below.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b594308#bc-rfq
https://www.benchchem.com/product/b594308/docs?utm_src=pdf-body#core-principles-of-safe-disposal-hazard-assessment-and-mitigation
https://aksci.com/sds/5471DZ_SDS.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Imidazole-v-06-05-2020.docx
https://www.benchchem.com/product/b594308/docs?utm_src=pdf-body#core-principles-of-safe-disposal-hazard-assessment-and-mitigation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594308?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

Category Signal Word
Precautionary
Statement

Skin

Corrosion/Irritation
Category 2 Warning

Causes skin irritation.

[3][4]

Serious Eye

Damage/Irritation
Category 2 Warning

Causes serious eye

irritation.[3][5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning
May cause respiratory

irritation.[4][5]

This table synthesizes data from related compounds. Always refer to the specific SDS provided

by your supplier for the most accurate information.

Personal Protective Equipment (PPE) - A Non-Negotiable
Standard
A proactive approach to safety mandates the use of appropriate PPE at all times when

handling 5-Bromo-1-cyclopropyl-1H-imidazole, including during disposal procedures.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Eye/Face Protection: Use chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

Body Protection: A lab coat that extends to the wrists and is fully buttoned is required.[6] Full-

length pants and closed-toe shoes are mandatory to ensure no skin is exposed.[6]

Respiratory Protection: All handling and disposal procedures should be conducted within a

certified laboratory chemical fume hood to prevent inhalation of dust or vapors.[2][4]

Procedural Guide: From Point of Generation to Final
Disposal
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The following protocols provide a systematic framework for the safe disposal of 5-Bromo-1-
cyclopropyl-1H-imidazole. This workflow is designed to be a self-validating system, ensuring

that each step logically follows the last to minimize risk.

Workflow for Chemical Waste Management
The following diagram illustrates the decision-making process and necessary actions from the

moment the chemical is identified as waste.
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Caption: Waste Disposal Workflow for 5-Bromo-1-cyclopropyl-1H-imidazole.
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Step-by-Step Disposal Protocol
Waste Identification: Designate all unused or contaminated 5-Bromo-1-cyclopropyl-1H-
imidazole as hazardous waste. This includes the pure chemical, solutions, and any

materials used for spill cleanup (e.g., absorbent pads, contaminated gloves).

Waste Collection:

Collect waste in a container that is chemically compatible, sealable, and airtight.[2][6]

Glass or high-density polyethylene (HDPE) containers are generally suitable.

Do not mix this waste with other waste streams, particularly incompatible materials like

strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[2][6] This segregation

prevents potentially hazardous reactions.

Labeling:

As soon as the first drop of waste is added, affix a hazardous waste label to the container.

[2][6]

The label must include the full chemical name ("5-Bromo-1-cyclopropyl-1H-imidazole"),

the associated hazards (Irritant), and the date of accumulation.

Interim Storage:

Store the sealed waste container in a designated satellite accumulation area within or near

the laboratory.

This area must be cool, dry, and well-ventilated, away from heat sources or direct sunlight.

[1][2]

Ensure the storage location is secure and accessible only to authorized personnel.

Request for Disposal:

Once the container is full or is no longer being used, arrange for its disposal through your

institution's Environmental Health & Safety (EH&S) department.
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This typically involves submitting a "Chemical Collection Request Form" or a similar

document.[2][6] EH&S is responsible for collecting the waste and ensuring it is transported

to a licensed treatment, storage, and disposal facility (TSDF).[6]

Emergency Procedures: Spill and Exposure
Management
Accidents require immediate and correct responses to mitigate harm.

Spill Cleanup
Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure the

area is well-ventilated, preferably within a chemical fume hood. Remove all sources of

ignition.[1]

Don PPE: Wear the full PPE ensemble as described in section 1.2.

Contain and Clean:

For a solid spill, carefully sweep up the material and place it into a suitable, closed

container for disposal.[3][4] Avoid creating dust.[4]

Use appropriate tools to minimize dust generation.[2]

Decontaminate: Clean the spill area thoroughly. All cleanup materials (gloves, wipes,

absorbent) must be considered hazardous waste and disposed of in the same container as

the chemical.[2]

Report: Report the incident to your supervisor or Principal Investigator as per your

institution's policy.[2]

Exposure Response
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][3]
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Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[1][3] If skin irritation occurs, get medical

advice/attention.[4]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the

person feels unwell, call a poison center or doctor.[3][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1][5]

Regulatory Framework: The Basis for Procedural
Mandates
The disposal procedures outlined are grounded in federal and local regulations designed to

manage hazardous materials safely. In the United States, the primary regulation is the

Resource Conservation and Recovery Act (RCRA), administered by the Environmental

Protection Agency (EPA).[7]

5-Bromo-1-cyclopropyl-1H-imidazole, as a halogenated organic compound, falls under a

category of chemicals that are closely monitored. The EPA lists many halogenated organic

compounds as hazardous wastes, often under the "F-listed" wastes from non-specific sources

(e.g., spent halogenated solvents).[8][9][10] Therefore, treating this compound as a regulated

hazardous waste from the outset is the only compliant course of action. Disposal must be

carried out at an approved waste disposal plant to ensure it is managed in an environmentally

sound manner.[1][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b594308/docs#core-principles-of-safe-disposal-
hazard-assessment-and-mitigation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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